Cas no 61685-56-1 (6-Octenoic acid, 2,7-dimethyl-3-methylene-)

• Product Name: 6-Octenoic acid, 2,7-dimethyl-3-methylene-
• CAS No: 61685-56-1
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 470070
• PubChem ID: 15781538
• Update Time: 2025-04-19

6-Octenoic acid, 2,7-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 6-Octenoic acid, 2,7-dimethyl-3-methylene-
• 2,7-dimethyl-3-methylideneoct-6-enoic acid
• DTXSID60578230
• 61685-56-1
• 2,7-Dimethyl-3-methylene-6-octenoic acid

• Inchi： 1S/C11H18O2/c1-8(2)6-5-7-9(3)10(4)11(12)13/h6,10H,3,5,7H2,1-2,4H3,(H,12,13)
• InChI Key： KSMCAKKBMSJMNE-UHFFFAOYSA-N
• SMILES： OC(C(C)C(=C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3